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Compound of Interest

Compound Name: Selenocystamine dihydrochloride

Cat. No.: B1257017 Get Quote

An In-depth Technical Guide to Selenocystamine
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
Selenocystamine dihydrochloride is an organoselenium compound recognized for its

significant role in biomedical research. As a derivative of the seleno-amino acid selenocysteine,

it is utilized in various studies for its potential antioxidant, and anticancer properties, and its

involvement in specific enzymatic reactions.[1][2] This guide provides a comprehensive

overview of its chemical structure, physicochemical properties, relevant experimental protocols,

and key biological interactions.

Chemical Structure and Nomenclature
The structural identity of Selenocystamine dihydrochloride is fundamental to understanding

its chemical behavior and biological activity.

IUPAC Name: 2-(2-aminoethyldiselanyl)ethanamine;dihydrochloride[1][2][3]

Synonyms: 2,2'-Diselanediyldiethanamine dihydrochloride, Selenocystamine hydrochloride[1]

[4]
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Chemical Structure:

Selenocystamine Dihydrochloride
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Caption: 2D Chemical Structure of Selenocystamine Dihydrochloride.

Physicochemical Properties
A summary of the key physicochemical properties of Selenocystamine dihydrochloride is

presented in Table 1. This data is essential for its handling, formulation, and application in

experimental settings.

Property Value References

Molecular Formula C₄H₁₄Cl₂N₂Se₂ [1][4]

Molecular Weight 318.99 g/mol [1][4][5]

Appearance Yellow to orange powder [4][5][6]

Melting Point 177-179 °C (decomposes) [2][4]

Solubility Soluble in water and ethanol [2][4][6][7]

CAS Number 3542-13-0 [1][4]

SMILES C(C[Se][Se]CCN)N.Cl.Cl [1][2]

InChI Key
LACKHEAUUXZNBU-

UHFFFAOYSA-N
[4]
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Biological Activity and Mechanisms of Action
Selenocystamine dihydrochloride exhibits a range of biological activities, primarily linked to

the redox properties of its diselenide bond.

Antioxidant Properties
Similar to other organoselenium compounds, Selenocystamine is believed to exert antioxidant

effects by participating in the cellular antioxidant defense system. It can mimic the activity of

glutathione peroxidase (GPx), an important antioxidant enzyme, by catalyzing the reduction of

harmful reactive oxygen species (ROS) like hydrogen peroxide, using glutathione (GSH) as a

reducing agent. This helps to mitigate oxidative stress, which is implicated in numerous disease

pathologies.

Antioxidant Mechanism
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Caption: Generalized antioxidant cycle of Selenocystamine.

Enzyme Inhibition
Selenocystamine dihydrochloride has been identified as a potential inhibitor of the influenza

A and B virus-associated RNA-dependent RNA polymerase enzyme.[4][6] This suggests its
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potential as a starting point for the development of antiviral agents.

Catalytic Activity
The compound serves as a catalyst for the disulfide-cleaving reagent, dithiothreitol (DTT).[6]

This catalytic role enhances the efficiency of DTT in reducing disulfide bonds in proteins and

other molecules, a common procedure in biochemistry and molecular biology.

Catalytic Workflow with DTT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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